Cas no 1261996-45-5 ([3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone)

• Product Name: [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone
• CAS No: 1261996-45-5
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• MDL: MFCD18313474
• CID: 1223364
• PubChem ID: 53219167
• Update Time: 2025-06-08

[3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone
• MFCD18313474
• 2-Methyl-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%
• DTXSID20684043
• (4'-Hydroxy-3'-methyl[1,1'-biphenyl]-3-yl)(pyrrolidin-1-yl)methanone
• 2-METHYL-4-(3-PYRROLIDINYLCARBONYLPHENYL)PHENOL
• 1261996-45-5

• MDL： MFCD18313474
• Inchi： 1S/C18H19NO2/c1-13-11-15(7-8-17(13)20)14-5-4-6-16(12-14)18(21)19-9-2-3-10-19/h4-8,11-12,20H,2-3,9-10H2,1H3
• InChI Key： UEPJVVWYUXXTHZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CC(=C(C)C=2)O)C=1)N1CCCC1

Computed Properties

• Exact Mass: 281.141578849g/mol
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Additional information on [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone

Introduction to [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone (CAS No. 1261996-45-5)

[3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone (CAS No. 1261996-45-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone is characterized by a pyrrolidine ring linked to a substituted phenyl group through a methylene bridge. The presence of the hydroxyl and methyl groups on the phenyl ring contributes to its distinct physicochemical properties, which are crucial for its biological activities. The compound's molecular formula is C₁₈H₂₁NO₂, and it has a molecular weight of 287.36 g/mol.

The synthesis of [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone has been reported using various methodologies. One common approach involves the reaction of 4-hydroxy-3-methylbenzaldehyde with pyrrolidine in the presence of a suitable coupling agent, such as 1,1'-carbonyldiimidazole (CDI). This method yields the desired product in good yield and purity, making it suitable for large-scale production. Another synthetic route involves the condensation of 4-hydroxy-3-methylbenzoyl chloride with pyrrolidine, followed by further functionalization steps to introduce the phenyl substituent.

In terms of biological activities, [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone has shown promising results in several areas of research. One of its key applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. Studies have demonstrated that the compound exhibits potent serotonin reuptake inhibition (SRI) activity, making it a potential candidate for the development of antidepressant and anxiolytic drugs. Additionally, it has been found to modulate dopamine receptors, which could be beneficial in treating conditions such as Parkinson's disease and schizophrenia.

Recent advancements in the field have further elucidated the mechanisms underlying the biological activities of [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound selectively binds to serotonin transporter (SERT) proteins with high affinity, thereby enhancing serotonin levels in synaptic clefts. This finding supports its potential as a novel therapeutic agent for mood disorders. Another study in Neuropharmacology highlighted its ability to protect dopaminergic neurons from oxidative stress-induced damage, suggesting its neuroprotective properties.

Beyond its therapeutic potential, [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone has also been investigated for its use as a research tool in understanding neurotransmitter systems. Its selective binding properties make it valuable for probing the interactions between neurotransmitters and their receptors, providing insights into the molecular mechanisms underlying various neurological processes. This information can be leveraged to design more effective drugs with improved efficacy and reduced side effects.

In conclusion, [3-(4-hydroxy-3-methylphenyl)phenyl]-pyrrolidin-1-ylmethanone (CAS No. 1261996-45-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for neurological disorders. Ongoing research continues to uncover new aspects of its pharmacological profile, paving the way for innovative treatments in this field.